Cas no 1314953-48-4 (3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1314953-48-4
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 5250545
• PubChem ID: 55284100
• Update Time: 2025-06-15

3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-396357
• AKOS006347919
• 1314953-48-4
• 3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-(Aminomethyl)-2,4-dihydro-2,4-dimethyl-3H-1,2,4-triazol-3-one

• Inchi： 1S/C5H10N4O/c1-8-4(3-6)7-9(2)5(8)10/h3,6H2,1-2H3
• InChI Key： PNFXOKOOZZBNAI-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=C(CN)N1C

Computed Properties

• Exact Mass: 142.08546096g/mol
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 192.0±42.0 °C(Predicted)
• pka: 8.33±0.29(Predicted)

Additional information on 3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1314953-48-4)

The compound 3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1314953-48-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and aminomethyl functional group, make it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for novel therapeutics targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum bioactivity. The 1,2,4-triazol-5-one moiety, in particular, is known for its stability and ability to interact with various biological targets. This compound’s aminomethyl side chain further enhances its reactivity, enabling facile modifications for structure-activity relationship (SAR) studies. Such properties align with current trends in fragment-based drug design, a hot topic in medicinal chemistry, where small molecular fragments are optimized to improve binding affinity and selectivity.

From an industrial perspective, 1314953-48-4 is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic processes, such as flow chemistry and microwave-assisted synthesis, have streamlined its production, reducing waste and energy consumption. These advancements resonate with the growing emphasis on sustainable chemical manufacturing, a key concern for environmentally conscious stakeholders.

The compound’s potential extends beyond pharmaceuticals. In agrochemicals, 3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one could be leveraged to develop next-generation crop protection agents. Its structural motifs are analogous to those found in fungicides and herbicides, making it a candidate for addressing resistance issues in pest management. This aligns with global efforts to enhance food security through innovative chemistry.

Analytical characterization of CAS No. 1314953-48-4 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards, a critical factor for industries navigating stringent quality controls. The compound’s stability under various pH and temperature conditions further underscores its utility in formulation development.

As the scientific community explores AI-driven drug discovery, compounds like 3-(aminomethyl)-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one are increasingly relevant. Computational models can predict its interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches exemplifies the transformative potential of digital chemistry in modern research.

In summary, 1314953-48-4 represents a promising scaffold with multifaceted applications. Its integration into high-throughput screening libraries and combinatorial chemistry workflows highlights its role in advancing both academic and industrial research. Future studies may uncover new derivatives with enhanced efficacy, solidifying its position in the landscape of bioactive molecules.